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Cat. No.: B074044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexyl heptanoate is a fatty acid ester that serves as a valuable component in the fragrance

industry. It is synthesized from hexanol and heptanoic acid.[1] This document provides detailed

application notes and protocols for the utilization of hexyl heptanoate in fragrance formulation

research. It includes its physicochemical properties, odor profile, and methodologies for its

evaluation in various fragrance applications.

Physicochemical Properties and Odor Profile
Hexyl heptanoate is a liquid at room temperature with a characteristic herbaceous and green

aroma.[1][2] Its properties make it a versatile ingredient in the creation of fresh and natural

scent compositions.

Table 1: Physicochemical Properties of Hexyl Heptanoate
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Property Value Reference

Molecular Formula C₁₃H₂₆O₂ [1]

Molecular Weight 214.34 g/mol [1]

Appearance Liquid [1]

Odor
Herbaceous, Green, Dank

Foliage, Mallow Leaves
[1][2]

Density 0.860 - 0.865 g/cm³ at 20°C [1][2]

Refractive Index 1.426 - 1.430 at 20°C [1][2]

Boiling Point
252.00 to 253.00 °C at 760.00

mm Hg
[2]

Flash Point 229.00 °F (109.44 °C) [2]

Solubility
Insoluble in water; Soluble in

ethanol
[1]

Vapor Pressure
0.014000 mmHg @ 25.00 °C

(est)
[2]

logP (o/w) 5.371 (est) [2]

Olfactory Signaling Pathway
The perception of fragrance molecules like hexyl heptanoate is initiated by their interaction

with olfactory receptors (ORs), which are G-protein coupled receptors (GPCRs) located on the

surface of olfactory receptor neurons in the nasal cavity. The binding of an odorant to its

specific OR triggers a conformational change in the receptor, leading to the activation of a G-

protein, typically Gαolf. This activation initiates a downstream signaling cascade, resulting in

the generation of an action potential that is transmitted to the olfactory bulb in the brain, where

the odor is processed and perceived. The combinatorial activation of various ORs by different

odorants allows for the discrimination of a vast array of scents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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